N-(3-{[(acetylamino)carbothioyl]amino}phenyl)acetamide

• Molecular Formula: C11H13N3O2S
• Molecular Weight: 251.31 g/mol
• IUPAC Name: N-[3-(acetylcarbamothioylamino)phenyl]acetamide
• InChI: InChI=1S/C11H13N3O2S/c1-7(15)12-9-4-3-5-10(6-9)14-11(17)13-8(2)16/h3-6H,1-2H3,(H,12,15)(H2,13,14,16,17)
• InChI Key: OFVNBVDJNGQHFO-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC(=CC=C1)NC(=S)NC(=O)C

Description

N-(3-{[(acetylamino)carbothioyl]amino}phenyl)acetamide, commonly known as N-Acetylthioprolineamide (NATPA), is a chemical compound that has been extensively studied for its potential applications in various fields of research. NATPA is a derivative of L-proline and is known to exhibit a wide range of biochemical and physiological effects.

Scientific Research Applications

N-(3-{[(acetylamino)carbothioyl]amino}phenyl)acetamide has been extensively studied for its potential applications in various fields of research. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that this compound exhibits potent anti-cancer activity by inducing apoptosis in cancer cells. This compound has also been found to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells.
This compound has also been studied for its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Studies have shown that this compound exhibits neuroprotective effects by reducing oxidative stress and inflammation in the brain. This compound has also been found to improve cognitive function and memory in animal models of Alzheimer's disease.

Mechanism of Action

The mechanism of action of N-(3-{[(acetylamino)carbothioyl]amino}phenyl)acetamide is not fully understood, but studies have suggested that it works by modulating various signaling pathways involved in cell growth and survival. This compound has been found to inhibit the activity of the PI3K/Akt/mTOR pathway, which is known to be dysregulated in cancer cells. This compound has also been found to activate the AMPK pathway, which plays a key role in regulating cellular energy metabolism.
Biochemical and Physiological Effects
This compound has been found to exhibit a wide range of biochemical and physiological effects. Studies have shown that this compound exhibits antioxidant activity by scavenging free radicals and reducing oxidative stress. This compound has also been found to exhibit anti-inflammatory activity by reducing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(3-{[(acetylamino)carbothioyl]amino}phenyl)acetamide is its potent anti-cancer activity, which makes it a promising candidate for the development of novel cancer therapies. This compound is also relatively easy to synthesize and can be obtained in large quantities.
One of the limitations of this compound is its poor solubility in water, which can make it difficult to administer in vivo. This compound also exhibits low bioavailability, which can limit its effectiveness as a therapeutic agent.

Future Directions

There are several future directions for research on N-(3-{[(acetylamino)carbothioyl]amino}phenyl)acetamide. One area of research could be to investigate the potential of this compound as a combination therapy for cancer. Studies have shown that this compound exhibits synergistic effects with other anti-cancer agents, and combining this compound with other agents could potentially enhance its anti-cancer activity.
Another area of research could be to investigate the potential of this compound as a therapeutic agent for neurodegenerative diseases. Studies have shown that this compound exhibits neuroprotective effects, and further research could potentially lead to the development of novel therapies for these diseases.
Conclusion
In conclusion, this compound is a promising chemical compound that has been extensively studied for its potential applications in various fields of research. This compound exhibits potent anti-cancer and neuroprotective activity and has a wide range of biochemical and physiological effects. While there are limitations to its use, further research on this compound could lead to the development of novel therapies for cancer and neurodegenerative diseases.

Synthesis Methods

N-(3-{[(acetylamino)carbothioyl]amino}phenyl)acetamide can be synthesized through a multistep reaction involving the condensation of L-proline with thioacetic acid followed by acetylation and amidation. The final product obtained is a white crystalline powder with a melting point of 152-154°C.